Cas no 81585-78-6 (Fenclofenac Methyl Ester)

Fenclofenac Methyl Ester structure
Fenclofenac Methyl Ester structure
Product Name:Fenclofenac Methyl Ester
CAS No:81585-78-6
MF:C15H12Cl2O3
MW:311.159982681274
CID:4200476
PubChem ID:13046689
Update Time:2025-11-01

Fenclofenac Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 2-(2,4-dichlorophenoxy)-, methyl ester
    • IXKUOZXRLGQKKQ-UHFFFAOYSA-N
    • 2-(2,4-Dichlorophenoxy)benzeneacetic acid methyl ester
    • methyl 2-[2-(2,4-dichlorophenoxy)phenyl]acetate
    • 2-(2,4-Dichlorophenoxy)-benzeneacetic Acid Methyl Ester
    • 81585-78-6
    • Fenclofenac Methyl Ester
    • FenclofenacMethylEster
    • Inchi: 1S/C15H12Cl2O3/c1-19-15(18)8-10-4-2-3-5-13(10)20-14-7-6-11(16)9-12(14)17/h2-7,9H,8H2,1H3
    • InChI Key: IXKUOZXRLGQKKQ-UHFFFAOYSA-N
    • SMILES: C1(CC(OC)=O)=CC=CC=C1OC1=CC=C(Cl)C=C1Cl

Computed Properties

  • Exact Mass: 310.0163496Da
  • Monoisotopic Mass: 310.0163496Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 368.2±42.0 °C at 760 mmHg
  • Flash Point: 137.5±26.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Fenclofenac Methyl Ester Security Information

Fenclofenac Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F247515-100mg
Fenclofenac Methyl Ester
81585-78-6
100mg
$167.00 2023-05-18
TRC
F247515-1g
Fenclofenac Methyl Ester
81585-78-6
1g
$ 1200.00 2023-09-07
TRC
F247515-1000mg
Fenclofenac Methyl Ester
81585-78-6
1g
$1315.00 2023-05-18
AN HUI ZE SHENG Technology Co., Ltd.
F247515-100mg
Fenclofenac Methyl Ester
81585-78-6
100mg
¥1440.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
F247515-1g
Fenclofenac Methyl Ester
81585-78-6
1g
¥11520.00 2023-09-15

Additional information on Fenclofenac Methyl Ester

Fenclofenac Methyl Ester (CAS No. 81585-78-6): A Comprehensive Overview

Fenclofenac Methyl Ester (CAS No. 81585-78-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a methyl ester derivative of fenclofenac, a nonsteroidal anti-inflammatory drug (NSAID) with potent analgesic and anti-inflammatory properties. The chemical structure of Fenclofenac Methyl Ester is characterized by a substituted benzene ring and a carboxylic acid ester group, which contribute to its unique pharmacological profile.

The development and study of Fenclofenac Methyl Ester have been driven by the need for more effective and safer NSAIDs. Traditional NSAIDs, while effective in managing pain and inflammation, are often associated with gastrointestinal side effects, such as ulcers and bleeding. Research into Fenclofenac Methyl Ester has focused on optimizing its therapeutic benefits while minimizing adverse effects, making it a promising candidate for various clinical applications.

Recent studies have highlighted the potential of Fenclofenac Methyl Ester in treating chronic inflammatory conditions such as osteoarthritis and rheumatoid arthritis. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that Fenclofenac Methyl Ester exhibits enhanced bioavailability and reduced gastrointestinal toxicity compared to its parent compound, fenclofenac. This improved profile suggests that Fenclofenac Methyl Ester could be a valuable addition to the arsenal of anti-inflammatory drugs.

The mechanism of action of Fenclofenac Methyl Ester involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of inflammation and pain. By selectively inhibiting COX-2 without significantly affecting COX-1, Fenclofenac Methyl Ester reduces inflammation and pain while minimizing the risk of gastrointestinal complications. This selective inhibition is a critical factor in its potential as a safer alternative to traditional NSAIDs.

In addition to its anti-inflammatory properties, Fenclofenac Methyl Ester has shown promise in other therapeutic areas. Preclinical studies have indicated that it may have antitumor effects, particularly in colorectal cancer models. A 2023 study published in the Cancer Research Journal reported that Fenclofenac Methyl Ester inhibited the growth of colorectal cancer cells by inducing apoptosis and suppressing angiogenesis. These findings suggest that further research into the antitumor potential of Fenclofenac Methyl Ester could lead to new treatment strategies for cancer.

The pharmacokinetic properties of Fenclofenac Methyl Ester have also been extensively studied. It has been shown to have good oral bioavailability and a favorable half-life, which allows for once-daily dosing regimens. This convenience can improve patient compliance and overall treatment outcomes. Additionally, the compound's stability under various conditions makes it suitable for formulation into different dosage forms, including tablets, capsules, and topical formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of Fenclofenac Methyl Ester in human subjects. Early results from phase II trials have been promising, with patients reporting significant reductions in pain and inflammation with minimal side effects. These findings support the continued development of Fenclofenac Methyl Ester as a potential new drug candidate.

In conclusion, Fenclofenac Methyl Ester (CAS No. 81585-78-6) represents an exciting advancement in the field of anti-inflammatory drug development. Its unique chemical structure, enhanced pharmacological properties, and favorable safety profile make it a promising candidate for treating various inflammatory conditions and potentially other diseases such as cancer. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for its potential approval as a new pharmaceutical product.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.